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molecular formula C27H24O3 B3054298 Benzene, 1,3,5-tris(phenylmethoxy)- CAS No. 59434-20-7

Benzene, 1,3,5-tris(phenylmethoxy)-

Cat. No. B3054298
CAS RN: 59434-20-7
M. Wt: 396.5 g/mol
InChI Key: UMHMEKANHYREIY-UHFFFAOYSA-N
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Patent
US08193377B2

Procedure details

Ethanethiol (10 g, 216 mmol) was added dropwise to a stirred suspension of sodium hydride (60% dispersion in mineral oil, 2.4 g, 100 mmol) in dry DMF (120 mL) at 0° C. After 1 h, 1,3,5-tribenzyloxybezene (24 g, 60 mmol) was added in 10 batches and the mixture was heated to 150° C. for 1.5 h. After the reaction was cooled, water (500 mL) was added and the mixture was extracted with EtOAc. The combined organic layers were dried (MgSO4) and evaporated. The residue was purified by flash chromatography on silica gel (benzene) to give 3,5-dibenzyloxyphenol as white solid (11%) after recrystallization from carbon tetrachloride and product #d as white solid (56%) after recrystallization from EtOAc and hexane. Compound #d was identified by mp 107-109° C.; 1H NMR (CDCl3, 400 MHz) δ 7.36-7.23 (m, 15H), 6.25 (d, J=2.2 Hz, 1H), 6.07 (d, J=2.2 Hz, 1H), 4.96 (s, 2H), 4.92 (s, 2 H), 3.99 (s, 2H); 13C NMR (CDCl3, 400 MHz) δ 158.4, 157.9, 154.9, 140.7, 136.7, 136.6, 128.4, 128.2, 128.1, 127.8, 127.5, 127.3, 127.0, 125.6, 108.5, 94.7, 93.3, 70.2, 69.9, 28.3; HRMS (ESI) calcd for C27H24O3Na (M+Na) 419.1623. found 419.1645.
Name
Ethanethiol
Quantity
10 g
Type
reactant
Reaction Step One
Name
sodium hydride
Quantity
2.4 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
120 mL
Type
solvent
Reaction Step One
Name
1,3,5-tribenzyloxybezene
Quantity
24 g
Type
reactant
Reaction Step Two
Name
water
Quantity
500 mL
Type
reactant
Reaction Step Three
Name
3,5-dibenzyloxyphenol
Yield
11%

Identifiers

REACTION_CXSMILES
C(S)C.[H-].[Na+].[CH2:6]([O:13][C:14]1[CH:19]=[C:18]([O:20]CC2C=CC=CC=2)[CH:17]=[C:16]([O:28][CH2:29][C:30]2[CH:35]=[CH:34][CH:33]=[CH:32][CH:31]=2)[CH:15]=1)[C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1.O>CN(C=O)C>[CH2:29]([O:28][C:16]1[CH:17]=[C:18]([OH:20])[CH:19]=[C:14]([O:13][CH2:6][C:7]2[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=2)[CH:15]=1)[C:30]1[CH:31]=[CH:32][CH:33]=[CH:34][CH:35]=1 |f:1.2|

Inputs

Step One
Name
Ethanethiol
Quantity
10 g
Type
reactant
Smiles
C(C)S
Name
sodium hydride
Quantity
2.4 g
Type
reactant
Smiles
[H-].[Na+]
Name
DMF
Quantity
120 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
1,3,5-tribenzyloxybezene
Quantity
24 g
Type
reactant
Smiles
C(C1=CC=CC=C1)OC1=CC(=CC(=C1)OCC1=CC=CC=C1)OCC1=CC=CC=C1
Step Three
Name
water
Quantity
500 mL
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
150 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After the reaction was cooled
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with EtOAc
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layers were dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
The residue was purified by flash chromatography on silica gel (benzene)

Outcomes

Product
Details
Reaction Time
 1 h
Name
3,5-dibenzyloxyphenol
Type
product
Smiles
C(C1=CC=CC=C1)OC=1C=C(C=C(C1)OCC1=CC=CC=C1)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 11%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.